Cas no 2168476-06-8 ((3-ethylpiperidin-3-yl)methanesulfonyl fluoride)

• Product Name: (3-ethylpiperidin-3-yl)methanesulfonyl fluoride
• CAS No: 2168476-06-8
• MF: C₈H₁₆FNO₂S
• MW: 209.281544685364
• CID: 6053681
• PubChem ID: 165960318
• Update Time: 2025-10-30

(3-ethylpiperidin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-ethylpiperidin-3-yl)methanesulfonyl fluoride
• 2168476-06-8
• EN300-1577020

• Inchi： 1S/C8H16FNO2S/c1-2-8(7-13(9,11)12)4-3-5-10-6-8/h10H,2-7H2,1H3
• InChI Key： DYQGZBYBRWULES-UHFFFAOYSA-N
• SMILES： S(CC1(CC)CNCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 209.08857809g/mol
• Monoisotopic Mass: 209.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Additional information on (3-ethylpiperidin-3-yl)methanesulfonyl fluoride

Recent Advances in the Application of (3-ethylpiperidin-3-yl)methanesulfonyl fluoride (CAS: 2168476-06-8) in Chemical Biology and Drug Discovery

The compound (3-ethylpiperidin-3-yl)methanesulfonyl fluoride (CAS: 2168476-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a serine hydrolase inhibitor. This sulfonyl fluoride derivative has demonstrated promising applications in activity-based protein profiling (ABPP) and targeted covalent inhibitor design, particularly in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have elucidated its mechanism of action, selectivity profile, and potential therapeutic applications, positioning it as a valuable tool compound for both basic research and drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry revealed that (3-ethylpiperidin-3-yl)methanesulfonyl fluoride exhibits exceptional selectivity for certain serine hydrolases in the brain, making it particularly useful for studying neurological disorders. The compound's ability to cross the blood-brain barrier while maintaining its inhibitory activity against target enzymes has opened new avenues for developing covalent drugs targeting central nervous system pathologies. Structural modifications at the 3-ethylpiperidine moiety have been shown to fine-tune its selectivity and potency, as demonstrated by comprehensive structure-activity relationship (SAR) studies.

In the context of cancer research, recent findings presented at the 2024 American Chemical Society National Meeting highlighted the compound's potential as a scaffold for developing irreversible inhibitors of cancer-associated serine proteases. The methanesulfonyl fluoride warhead demonstrates optimal reactivity for covalent bond formation with catalytic serine residues, while the 3-ethylpiperidine group contributes to favorable pharmacokinetic properties. Notably, derivatives of this compound have shown promising in vitro activity against several cancer cell lines, with particular efficacy observed in models of drug-resistant tumors.

From a chemical biology perspective, (3-ethylpiperidin-3-yl)methanesulfonyl fluoride has proven invaluable as an activity-based probe for studying enzyme function in complex biological systems. A 2024 Nature Chemical Biology publication detailed its use in conjunction with quantitative proteomics to map the activity landscape of serine hydrolases in various disease states. The compound's cell permeability and relatively low non-specific reactivity make it particularly suitable for live-cell imaging applications, enabling real-time monitoring of enzyme activity dynamics.

Recent synthetic chemistry advancements have improved the accessibility of this compound and its analogs. A novel synthetic route published in Organic Letters (2023) significantly increased the yield of (3-ethylpiperidin-3-yl)methanesulfonyl fluoride while reducing the formation of byproducts. This development has facilitated more extensive biological evaluation and structure-activity relationship studies, leading to the identification of optimized derivatives with enhanced pharmacological properties.

The safety profile and toxicological characteristics of (3-ethylpiperidin-3-yl)methanesulfonyl fluoride have been systematically evaluated in recent preclinical studies. While the compound shows acceptable toxicity in cellular assays, researchers have noted the importance of careful dose optimization in animal studies due to its irreversible mechanism of action. Current efforts are focused on developing prodrug versions that could improve the therapeutic index while maintaining the beneficial covalent inhibition properties.

Looking forward, (3-ethylpiperidin-3-yl)methanesulfonyl fluoride and its derivatives represent a promising class of covalent modulators with applications spanning basic research to therapeutic development. Ongoing clinical translation efforts are focusing on optimizing the selectivity and pharmacokinetic properties of lead compounds derived from this scaffold. The compound's unique combination of chemical reactivity and biological compatibility continues to make it a subject of intense investigation in both academic and industrial research settings.